Cas no 947404-89-9 (3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate)

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate structure
947404-89-9 structure
Product Name:3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate
CAS No:947404-89-9
MF:C8H12N2O
MW:152.193681716919
CID:1001209
PubChem ID:4713493
Update Time:2025-04-20

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate Chemical and Physical Properties

Names and Identifiers

    • 3,5-dimethyl-1H-Pyrazole-1-propanal
    • 1H-Pyrazole-1-propanal, 3,5-dimethyl-
    • 3-(3,5-dimethylpyrazol-1-yl)propanal
    • 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal
    • AKOS003594724
    • DTXSID60405774
    • 947404-89-9
    • SCHEMBL2551012
    • STK988516
    • 3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate
    • MDL: MFCD01993063
    • Inchi: 1S/C8H12N2O/c1-7-6-8(2)10(9-7)4-3-5-11/h5-6H,3-4H2,1-2H3
    • InChI Key: YRWRIZNHJBFNDL-UHFFFAOYSA-N
    • SMILES: O=CCCN1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 34.9Ų

3-(3,5-dimethyl-1H-pyrazol-1-yl)propanal hydrate Pricemore >>

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